![molecular formula C6H8ClN3 B068334 5-(Chloromethyl)-2-methylpyrimidin-4-amine CAS No. 189745-28-6](/img/structure/B68334.png)
5-(Chloromethyl)-2-methylpyrimidin-4-amine
Overview
Description
5-(Chloromethyl)-2-methylpyrimidin-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CMPA and has a molecular formula of C7H9ClN4. The purpose of
Scientific Research Applications
Synthesis and Antibacterial Evaluation of Pyrimidine Derivatives : Etemadi et al. (2016) synthesized a new class of 2-substituted-4-methyl-7,8-dihydro-5H-pyrimido[4,5-d]thiazolo[3,2-a]pyrimidines. They demonstrated that these derivatives have potential as antibacterial agents (Etemadi et al., 2016).
Regioselectivity in Ammonia Reaction : Doulah et al. (2014) investigated the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine, leading to the formation of 5-bromo-2-chloro-6-methylpyrimidin-4-amine (Doulah et al., 2014).
Thiazolo[4,5-d]pyrimidine Derivatives Synthesis : Bakavoli et al. (2006) presented a method to obtain 4-amino-5-bromo-2-substituted-aminopyrimidines from 5-bromo-2,4-dichloro-6-methylpyrimidine, which were then used to form new thiazolo[4,5-d]pyrimidine derivatives (Bakavoli et al., 2006).
Molecular Docking and Experimental Inquisitions : Aayisha et al. (2019) focused on a molecule structurally similar to 5-(Chloromethyl)-2-methylpyrimidin-4-amine, investigating its role as an alpha-2-imidazoline receptor agonist antihypertensive agent (Aayisha et al., 2019).
Halogen Bonding in Ligand and Enzyme Interaction : Junbo He et al. (2020) studied a compound similar to this compound, examining its binding mode through X-ray crystallography, DFT calculation, and molecular docking. They explored its potential as a PDHc-E1 inhibitor and antifungal compound (Junbo He et al., 2020).
Synthesis of Pyrimidine Derivatives as HIV and Kinesin Eg5 Inhibitors : Al-Masoudi et al. (2014) prepared a series of pyrimidine derivatives through nucleophilic displacement and evaluated their antiviral activity against HIV-1 and HIV-2 (Al-Masoudi et al., 2014).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures have been used in various chemical reactions, such as the suzuki–miyaura cross-coupling . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction .
Mode of Action
In this reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Result of Action
For instance, 5-(chloromethyl)furfural (CMF) has been synthesized from both solid sugars and high fructose corn syrup (HFCS) using continuous flow processing .
Properties
IUPAC Name |
5-(chloromethyl)-2-methylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3/c1-4-9-3-5(2-7)6(8)10-4/h3H,2H2,1H3,(H2,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMLLQDUJVUQRGA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=N1)N)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
189745-28-6 | |
Record name | 4-Amino-5-(chloromethyl)-2-methylpyrimidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0189745286 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-AMINO-5-(CHLOROMETHYL)-2-METHYLPYRIMIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B67SQ892UJ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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